Cas no 946341-52-2 (1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide
• CAS No: 946341-52-2
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6076217
• PubChem ID: 16867696
• Update Time: 2025-06-08

1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide
• 1-(4-methoxyphenyl)-5-oxo-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]pyrrolidine-3-carboxamide
• 1-(4-methoxyphenyl)-5-oxo-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}pyrrolidine-3-carboxamide
• AKOS024651915
• 946341-52-2
• 1-(4-methoxyphenyl)-5-oxo-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)pyrrolidine-3-carboxamide
• F2493-1268

• Inchi： 1S/C20H19N3O4S/c1-26-16-6-4-15(5-7-16)23-12-13(9-19(23)24)20(25)21-11-14-10-17(27-22-14)18-3-2-8-28-18/h2-8,10,13H,9,11-12H2,1H3,(H,21,25)
• InChI Key： HXYMURJYRKFFOR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(=O)CC(C(NCC2C=C(C3SC=CC=3)ON=2)=O)C1

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Additional information on 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide

Comprehensive Analysis of 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide (CAS No. 946341-52-2)

The compound 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide (CAS No. 946341-52-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyrrolidine core, thiophene, and oxazole moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. The 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide stands out due to its heterocyclic architecture, which is often associated with enhanced bioavailability and target specificity. This aligns with current trends in AI-driven drug design, where computational models are used to predict the efficacy of such compounds.

One of the most frequently searched questions in this domain is: "What are the applications of pyrrolidine derivatives in medicine?" The answer lies in the versatility of these compounds. The pyrrolidine-3-carboxamide scaffold in 946341-52-2 is known to exhibit anti-inflammatory and neuroprotective properties, making it a subject of interest for treating chronic diseases. Additionally, the presence of a thiophene ring enhances its binding affinity to certain receptors, a feature highly valued in GPCR-targeted therapies.

Another hot topic in the scientific community is the role of oxazole-containing compounds in cancer research. The 1,2-oxazol-3-ylmethyl group in CAS No. 946341-52-2 has been studied for its potential to inhibit kinase activity, a mechanism often exploited in oncology. This has led to increased searches for "oxazole derivatives as kinase inhibitors", highlighting the relevance of this compound in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide involves multi-step reactions, including amide coupling and cyclization techniques. These methods are frequently discussed in forums and publications, as researchers seek "efficient synthesis routes for complex heterocycles". The compound's CAS No. 946341-52-2 serves as a key identifier in databases, facilitating access to its physicochemical and pharmacological data.

In conclusion, 1-(4-methoxyphenyl)-5-oxo-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}pyrrolidine-3-carboxamide represents a fascinating intersection of medicinal chemistry and drug development. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in areas like neurodegenerative diseases and targeted cancer therapies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the quest for innovative therapeutics.